7-Fluorobenzofurazan-4-sulfonic acid ammonium salt

Description

7-Fluorobenzofurazan-4-sulfonic acid ammonium salt, also known as SBD-F, is a fluorescent thiol indicator . It reacts with sulfhydryl groups to produce highly fluorescent compounds, which allows for low detection limits . SBD-F has a molecular weight of 235.19 g/mol and its molecular formula is C6H6FN3O4S . Other names for this compound include 7-fluorobenzofurazan-4-sulfonic acid ammonium salt, ammonium 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate, and azanium 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate .

SBD-F is used in HPLC methods for measuring total plasma and serum homocysteine levels . It can also be used to determine metallothionein in a tandem . The excitation wavelength is 380nm and the fluorescence wavelength is also 380nm .

For safety and handling, it is recommended to store SBD-F cold and under desiccating conditions, and it is also light sensitive . Solutions should be prepared and used on the same day where possible; however, stock solutions can be stored as aliquots in tightly sealed vials at -20°C for up to one month . It is recommended to allow the product to equilibrate to room temperature for at least 1 hour before use . A similar compound is 7-benzo-2-oxa-1,3-diazole-4-sulfonic acid .

• CAS No.: 84806-27-9
• Product Name: 7-Fluorobenzofurazan-4-sulfonic acid ammonium salt
• Molecular Formula: C₆H₆FN₃O₄S
• Molecular Weight: 235.2 g/mol
• IUPAC Name: azane;7-fluoro-2,1,3-benzoxadiazole-4-sulfonic acid
• Standard InChI: InChI=1S/C6H3FN2O4S.H3N/c7-3-1-2-4(14(10,11)12)6-5(3)8-13-9-6;/h1-2H,(H,10,11,12);1H3
• Standard InChIKey: JXLHNMVSKXFWAO-UHFFFAOYSA-N
• SMILES: C1=C(C2=NON=C2C(=C1)S(=O)(=O)O)F.N
• Canonical SMILES: C1=C(C2=NON=C2C(=C1)S(=O)(=O)O)F.N
• Synonyms: 4-fluoro-7-sulfobenzofurazan; 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate; 7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate; AFSBF; ammonium 4-fluoro-7-sulfobenzofurazan; ammonium-7-fluorobenzo-2-oxa-1,3-diazole-4-sulfonate; SBD-F
• PubChem Compound: 121825
• Last Modified: Sep 14 2023